3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]-N-(3-pyridinylmethyl)propanamide

• IUPAC Name: 3-[5-[(4-phenylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C24H22N4O2/c29-22(26-17-19-5-4-14-25-16-19)12-13-23-27-28-24(30-23)15-18-8-10-21(11-9-18)20-6-2-1-3-7-20/h1-11,14,16H,12-13,15,17H2,(H,26,29)
• InChI Key: UKVHAYIAHMXDHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CC3=NN=C(O3)CCC(=O)NCC4=CN=CC=C4
• Molecular Formula: C24H22N4O2
• Molecular Weight: 398.5 g/mol

Description

3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]-N-(3-pyridinylmethyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical and pharmaceutical research.

Mechanism of Action

The mechanism of action of 3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]-N-(3-pyridinylmethyl)propanamide is not fully understood. However, it has been suggested that the compound may exert its effects through the inhibition of various enzymes and signaling pathways involved in inflammation, tumor growth, and angiogenesis.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the levels of various biomarkers involved in inflammation, tumor growth, and angiogenesis. It has also been shown to improve cognitive function and reduce depressive-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using this compound in lab experiments is its high potency and specificity. However, one limitation is the lack of knowledge regarding its toxicity and potential side effects.

Future Directions

There are several future directions for research on this compound. One area of focus could be the development of more efficient synthesis methods to increase yield and reduce cost. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound. Furthermore, the potential applications of this compound in the treatment of various diseases, such as cancer and neurodegenerative disorders, warrant further investigation.

Synthesis Methods

The synthesis of 3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]-N-(3-pyridinylmethyl)propanamide involves the reaction of 4-biphenylylmethylamine, propionyl chloride, and 5-amino-1,3,4-oxadiazole-2-carboxylic acid in the presence of a base. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

This compound has been extensively studied for its potential applications in medical and pharmaceutical research. It has been found to exhibit potent anti-inflammatory, anti-tumor, and anti-angiogenic properties. Additionally, it has been shown to possess neuroprotective and anti-depressant effects.